1',3-dimethyl-1'H-1,4'-bipyrazol-4-amine

• Molecular Formula: C8H11N5
• Molecular Weight: 177.21 g/mol
• IUPAC Name: 3-methyl-1-(1-methylpyrazol-4-yl)pyrazol-4-amine
• InChI: InChI=1S/C8H11N5/c1-6-8(9)5-13(11-6)7-3-10-12(2)4-7/h3-5H,9H2,1-2H3
• InChI Key: UMLAUVWKXAUIBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1N)C2=CN(N=C2)C

Description

1',3-Dimethyl-1'H-1,4'-bipyrazol-4-amine is a heterocyclic organic compound featuring two pyrazole rings connected via a nitrogen atom at the 1,4' positions. The molecule is substituted with methyl groups at the 1' and 3 positions of the bipyrazole scaffold, which influence its electronic, steric, and physicochemical properties. Pyrazole derivatives are widely studied for their applications in medicinal chemistry, agrochemicals, and materials science due to their ability to engage in hydrogen bonding and π-π interactions .

Comparison with Similar Compounds

Comparison with Similar Compounds

The comparison focuses on structurally related bipyrazole derivatives and heterocyclic amines, emphasizing substituent effects and reactivity.

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties/Applications	References
1',3-Dimethyl-1'H-1,4'-bipyrazol-4-amine	1'-CH₃, 3-CH₃	~206.24 (calculated)	Enhanced lipophilicity; potential kinase inhibition (inferred)
1'H-1,4'-Bipyrazol-4-amine	Unsubstituted	~178.18 (calculated)	Base scaffold for drug discovery; limited commercial availability
6-Bromo-3,4-dihydro-2H-spiro[phthalene-1,3'-pyrrolidine]	Bromo, spirocyclic structure	~366.25 (exact)	Photostability; agrochemical intermediates
2,3-Dimethyl-1,3-butadiene	Diene with methyl groups	82.14	Atmospheric ozone reactivity studies

Key Findings

In contrast, brominated spirocyclic analogs (e.g., 6-bromo-3,4-dihydro-2H-spiro[phthalene-1,3'-pyrrolidine]) exhibit higher photostability, making them suitable for outdoor agrochemical applications .

Reactivity: While 2,3-dimethyl-1,3-butadiene (a non-heterocyclic compound) is studied for its ozone reactivity (rate coefficient: $6.9 \times 10^{-15} \, \text{cm}^3 \, \text{molecule}^{-1} \, \text{s}^{-1}$), bipyrazole derivatives like 1',3-dimethyl-1'H-1,4'-bipyrazol-4-amine are more likely to engage in nucleophilic aromatic substitution or hydrogen-bonding interactions due to their amine and pyrazole functionalities .

Commercial Availability :

• The unsubstituted 1'H-1,4'-bipyrazol-4-amine has only one supplier, suggesting niche research interest. Methyl-substituted derivatives may face similar supply constraints unless scaled for industrial applications .

Recommendations for Future Studies

• Conduct kinetic studies to compare ozone or radical reactivity with atmospheric compounds like 2,3-dimethyl-1,3-butadiene .
• Explore medicinal applications via in vitro assays targeting kinases or GPCRs, leveraging the amine’s hydrogen-bonding capacity.